Cas no 2172577-45-4 (2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid)

• Product Name: 2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
• CAS No: 2172577-45-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6389797
• PubChem ID: 165584252
• Update Time: 2025-10-24

2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid
• 2-{[2-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pentanoic acid
• 2172577-45-4
• EN300-1525486

• Inchi： 1S/C28H34N2O5/c1-2-7-19(27(32)33)15-29-26(31)20(14-18-12-13-18)16-30-28(34)35-17-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,18-20,25H,2,7,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： VFCDAICKMQCJFB-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1)NCC(C(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid

Comprehensive Overview of 2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS No. 2172577-45-4)

2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS No. 2172577-45-4) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a unique structure incorporating a cyclopropylmethyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it particularly valuable in solid-phase peptide synthesis (SPPS). Its molecular formula and intricate architecture enable precise modifications in peptide chains, catering to advanced drug discovery and biochemical applications.

The growing demand for peptide-based therapeutics has spotlighted compounds like 2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "cyclopropylmethyl peptides" to explore novel drug candidates. This compound’s role in targeted drug delivery and enzyme inhibition studies aligns with trends in personalized medicine and oncology research, addressing queries like "how to optimize peptide stability" or "best Fmoc-group applications."

From a chemical perspective, CAS 2172577-45-4 exhibits moderate solubility in polar organic solvents such as dimethylformamide (DMF) and acetonitrile, which is critical for SPPS protocols. Its Fmoc group ensures selective deprotection under mild basic conditions, a feature highly valued in combinatorial chemistry. Analytical techniques like HPLC and mass spectrometry are typically employed to verify its purity, a common concern for researchers asking "how to validate synthetic peptide intermediates."

The commercial significance of 2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid is underscored by its use in producing GPCR-targeting peptides and antimicrobial agents. Market reports highlight a surge in demand for custom peptide synthesis services, driven by its applications in bioconjugation and proteomics. SEO-optimized terms like "buy Fmoc-cyclopropylmethyl amino acid" or "CAS 2172577-45-4 supplier" reflect its industrial relevance.

In conclusion, 2-{2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pentanoic acid (CAS No. 2172577-45-4) bridges cutting-edge research and practical therapeutics. Its compatibility with automated peptide synthesizers and adaptability to green chemistry protocols further enhances its appeal. For researchers navigating "peptide modification strategies" or "Fmoc-chemistry challenges," this compound remains indispensable.